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Compound of Interest

Compound Name: Potassium tetracyanoborate

Cat. No.: B034560

Technical Support Center: Potassium
Tetracyanoborate Safety

This guide provides essential safety information, troubleshooting, and emergency protocols for
researchers, scientists, and drug development professionals working with potassium
tetracyanoborate.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with potassium tetracyanoborate?

Al: Potassium tetracyanoborate is a toxic substance that poses significant health risks. It is
toxic if swallowed, in contact with skin, or if inhaled.[1] It can also cause serious eye and skin
irritation.[1][2] Some sources indicate that in contact with water, it may release flammable
gases which can ignite spontaneously.

Q2: What personal protective equipment (PPE) is required when handling potassium
tetracyanoborate?

A2: When working with potassium tetracyanoborate, it is mandatory to use the following
personal protective equipment:

o Eye Protection: Chemical safety goggles or a face shield.[3]
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e Hand Protection: Impermeable chemical-resistant gloves (e.g., nitrile rubber). Gloves must
be inspected before use and disposed of properly after.[4]

o Body Protection: A fire-retardant laboratory coat or protective clothing to prevent skin
exposure.[3][5]

o Respiratory Protection: A NIOSH-approved respirator is required when dust is generated. All
work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[4]
Q3: How should | properly store potassium tetracyanoborate?

A3: Store potassium tetracyanoborate in a tightly closed container in a cool, dry, and well-
ventilated place.[3][6] It should be stored away from water, moisture, and incompatible
materials such as strong oxidizing agents.[5][6][7] The storage area should be locked up or
accessible only to authorized personnel.

Q4: What should | do in case of accidental skin or eye contact?
A4:

» Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with
plenty of water for at least 15 minutes. Call a poison control center or doctor immediately.

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing and call an
ophthalmologist immediately.

Q5: What is the proper procedure for cleaning up a potassium tetracyanoborate spill?

A5: For a small spill, and while wearing appropriate PPE, carefully sweep up the solid material,
avoiding dust generation, and place it into a suitable, labeled container for disposal.[3] Do not
use water or combustible materials like sawdust for cleanup.[5] For larger spills, evacuate the
area and contact emergency services.[8]

Quantitative Safety Data
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Parameter Value Reference
Acute Toxicity (Oral) Category 3
Acute Toxicity (Dermal) Category 3
Acute Toxicity (Inhalation) Category 3

) ) o Causes severe skin burns and
Skin Corrosion/Irritation
eye damage

Serious Eye Damage/Irritation Category 1

Experimental Protocols
Protocol for Safe Handling of Potassium
Tetracyanoborate

e Preparation:
o Before handling, ensure all necessary PPE is available and in good condition.
o Verify that the chemical fume hood is functioning correctly.

o Have appropriate spill cleanup materials readily available (e.g., dry sand, spark-resistant
tools).[5]

e Handling:

Conduct all manipulations of potassium tetracyanoborate powder within a chemical

[¢]

fume hood to avoid inhalation of dust.

[¢]

Use spark-resistant tools for transferring the powder.[5]

Avoid contact with water, moisture, and incompatible materials.[5]

[¢]

Do not eat, drink, or smoke in the work area.

o

e Post-Handling:
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o Thoroughly wash hands and any exposed skin with soap and water after handling.[3]
o Decontaminate all equipment and the work area.

o Properly dispose of contaminated gloves and other waste in a designated, labeled

container.[3]

Emergency Response Protocol: Accidental Ingestion

e Immediate Action:
o If the person is conscious, rinse their mouth with water.
o Have the person drink one or two glasses of water, if they are able to swallow.
o Do not induce vomiting.[4][5]
o Seek Medical Attention:
o Immediately call a poison control center or seek emergency medical attention.

o Provide the Safety Data Sheet (SDS) for potassium tetracyanoborate to the medical

personnel.

Logical Workflow for a Chemical Spill

Spill Detected d Location

Click to download full resolution via product page

Caption: Decision workflow for handling a potassium tetracyanoborate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety precautions for working with potassium
tetracyanoborate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034560#safety-precautions-for-working-with-
potassium-tetracyanoborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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